Cas no 2229340-54-7 (5-(2-azidoethyl)-4-methyl-1H-imidazole)

• Product Name: 5-(2-azidoethyl)-4-methyl-1H-imidazole
• CAS No: 2229340-54-7
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 6139172
• PubChem ID: 151192844
• Update Time: 2025-06-12

5-(2-azidoethyl)-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-4-methyl-1H-imidazole
• 2229340-54-7
• EN300-1808503

• Inchi： 1S/C6H9N5/c1-5-6(9-4-8-5)2-3-10-11-7/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： NGRJBZSHKFLGBK-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1C)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 151.08579531g/mol
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43Ų

Additional information on 5-(2-azidoethyl)-4-methyl-1H-imidazole

Research Brief on 5-(2-azidoethyl)-4-methyl-1H-imidazole (CAS: 2229340-54-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-azidoethyl)-4-methyl-1H-imidazole (CAS: 2229340-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The azido functional group in this molecule enables click chemistry applications, making it a valuable tool for bioconjugation and drug discovery.

Recent studies have demonstrated the efficacy of 5-(2-azidoethyl)-4-methyl-1H-imidazole as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in developing targeted cancer therapeutics, where the azido group facilitated efficient conjugation with antibody-drug conjugates (ADCs). The study reported enhanced tumor specificity and reduced off-target effects compared to traditional linker technologies.

In the realm of chemical biology, researchers have utilized this compound for protein labeling and tracking. A Nature Chemical Biology paper (2024) described its application in bioorthogonal chemistry, where the imidazole core provided optimal stability while the azidoethyl side chain enabled rapid and specific reactions with alkynes. This combination has proven particularly useful for live-cell imaging studies, offering superior signal-to-noise ratios in fluorescence microscopy applications.

The pharmacokinetic properties of 5-(2-azidoethyl)-4-methyl-1H-imidazole derivatives have been investigated in several preclinical studies. Data from these studies suggest that the methyl group at the 4-position significantly improves metabolic stability compared to unsubstituted analogs. This modification, combined with the azido functionality, creates a balanced profile of reactivity and stability that is highly desirable for pharmaceutical applications.

Emerging research has also explored the compound's potential in antimicrobial development. A recent ACS Infectious Diseases publication demonstrated that derivatives of 5-(2-azidoethyl)-4-methyl-1H-imidazole exhibit potent activity against drug-resistant bacterial strains, particularly when incorporated into novel β-lactamase inhibitors. The azido group appears to play a crucial role in binding to bacterial enzymes, while the imidazole core contributes to membrane permeability.

From a synthetic chemistry perspective, advances in the preparation of 5-(2-azidoethyl)-4-methyl-1H-imidazole have been reported. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route that improves yield and purity while reducing hazardous byproducts. This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates based on this scaffold.

Future research directions for this compound appear promising, with several groups investigating its application in PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation strategies. The unique combination of the imidazole pharmacophore and click chemistry capability positions 5-(2-azidoethyl)-4-methyl-1H-imidazole as a versatile building block for next-generation therapeutic modalities.